Cas no 14209-07-5 (1-Methyl-7-nitrobenzotriazole)

• Product Name: 1-Methyl-7-nitrobenzotriazole
• CAS No: 14209-07-5
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 2657884
• Update Time: 2023-08-06

1-Methyl-7-nitrobenzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-7-nitro-1H-benzotriazole
• 7-nitro-1-methylbenzotriazole
• 1-methyl-7-nitrobenzotriazole
• 1H-Benzotriazole, 1-methyl-7-nitro-
• XCAKJJBLSHSJNZ-UHFFFAOYSA-N
• STK370132
• BDBM50260815
• ST51060899
• 1-Methyl-7-nitro-1H-1,2,3-benzotriazole #
• 1-Methyl-7-nitrobenzotriazole

• Inchi： 1S/C7H6N4O2/c1-10-7-5(8-9-10)3-2-4-6(7)11(12)13/h2-4H,1H3
• InChI Key： XCAKJJBLSHSJNZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1N(C)N=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Topological Polar Surface Area: 76.5